Cas no 2942-09-8 (Benzothiazole, 7-chloro- (7CI,8CI))

• Product Name: Benzothiazole, 7-chloro- (7CI,8CI)
• CAS No: 2942-09-8
• MF: C₇H₄ClNS
• MW: 169.631359100342
• CID: 854918
• PubChem ID: 18411293
• Update Time: 2025-04-19

Benzothiazole, 7-chloro- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 7-chloro- (7CI,8CI)

• Inchi： 1S/C7H4ClNS/c8-5-2-1-3-6-7(5)10-4-9-6/h1-4H
• InChI Key： RXEDQOMFMWCKFW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1SC=N2

Computed Properties

• Exact Mass: 168.9752980g/mol
• Monoisotopic Mass: 168.9752980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles